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Compound of Interest

Compound Name:
Bis(2-(trimethylsilyl)ethyl)

diisopropylphosphoramidite

Cat. No.: B058463 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite is a specialized phosphitylating

agent used in advanced organic synthesis. As a key phosphoramidite reagent, its primary role

is in the construction of complex phosphoric acid compounds and, most notably, in the

synthesis and modification of oligonucleotides.[1][2][3][4][5] Its unique 2-(trimethylsilyl)ethyl

(TSE) protecting groups offer specific advantages in deprotection schemes, making it a

valuable tool for researchers in medicinal chemistry and drug development. This guide provides

a comprehensive overview of its properties, applications, and the methodologies associated

with its use.

Chemical and Physical Properties
Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite is a liquid reagent with well-defined

physical characteristics.[1] These properties are crucial for its handling, storage, and

application in sensitive chemical reactions.
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Property Value

CAS Number 121373-20-4[1][3][6]

Molecular Formula C₁₆H₄₀NO₂PSi₂[1][3][6]

Molecular Weight 365.64 g/mol [1][3][5]

Appearance Liquid[1]

Density 0.8887 g/mL at 25 °C[1][6]

Boiling Point 286.2-296.6 °C[1][6]

Refractive Index n20/D 1.4517[1][3][6]

Purity (Assay) ≥95-96%[1][3][4]

Storage Temperature 2-8°C[1][6]

Chemical Identifiers:

InChI Key: UCVPTNNSVPPRRA-UHFFFAOYSA-N[1][3][6]

SMILES: CC(C)N(C(C)C)P(OCC--INVALID-LINK--(C)C)OCC--INVALID-LINK--(C)C[1][3]

Synonyms: iPr2N-P-(OTSE)2, Bis[2-(trimethylsilyl)ethyl] N,N-diisopropylphosphoramidite[6]

Core Applications in Synthesis
The utility of this reagent stems from its function as a phosphitylating agent, enabling the

formation of phosphite triester linkages.

Oligonucleotide Synthesis: While not a nucleoside phosphoramidite itself, it serves as a

critical building block for introducing phosphate modifications within a DNA or RNA

sequence. It is used in the solid-phase phosphoramidite method, which is the standard for

automated oligonucleotide synthesis.[2][7][8]

Phosphoric Acid Compounds: It is an indispensable intermediate for creating a diverse array

of phosphoric acid compounds, which are foundational in many areas of organic and

medicinal chemistry.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/KR/ko/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/KR/ko/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/KR/ko/product/aldrich/760811
https://www.medchemexpress.cn/bis-2-trimethylsilyl-ethyl-diisopropylphosphoramidite.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/KR/ko/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/KR/ko/product/aldrich/760811
https://www.nbinno.com/other-organic-chemicals/bis-2-trimethylsilylethyl-diisopropylphosphoramidite-key-intermediate-phosphoric-acid-synthesis-we
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/KR/ko/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/760811
https://www.sigmaaldrich.com/KR/ko/product/aldrich/760811
https://www.echemi.com/produce/pr2402196868-bis2-trimethylsilylethyl-n-n-diisopropylphosphoramidite-96.html
https://www.medchemexpress.com/bis-2-trimethylsilyl-ethyl-diisopropylphosphoramidite.html
https://www.fishersci.com/shop/products/bis-2-trimethylsilyl-ethyl-n-n-diisopropylphosphoramidite/76081125G
https://www.bocsci.com/resources/comprehensive-guide-to-oligonucleotide-synthesis-using-the-phosphoramidite-method.html
https://www.nbinno.com/other-organic-chemicals/bis-2-trimethylsilylethyl-diisopropylphosphoramidite-key-intermediate-phosphoric-acid-synthesis-we
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Development: The compound acts as a vital precursor in the multi-step synthesis of

complex molecules and active pharmaceutical ingredients (APIs), supporting the

development of new therapeutic agents.[4]

The Phosphoramidite Method: An Experimental
Workflow
The synthesis of oligonucleotides relies on a robust, cyclical four-step process.[9] Bis(2-
(trimethylsilyl)ethyl) diisopropylphosphoramidite is introduced during the "Coupling" step to

achieve phosphorylation.

1. Detritylation

2. Coupling

Free 5'-OH exposed

3. Capping

Phosphite triester formed

4. Oxidation

Unreacted 5'-OH blocked

Phosphite -> Phosphate

Click to download full resolution via product page

Figure 1: The four-step cycle of solid-phase phosphoramidite synthesis.

The logical relationship during the critical coupling step involves the reaction of an activated

phosphoramidite with the free hydroxyl group on the solid support-bound nucleotide chain.
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Figure 2: Core components of the phosphoramidite coupling reaction.

General Experimental Protocol: Phosphitylation
The following is a generalized protocol for using a phosphitylating agent like Bis(2-
(trimethylsilyl)ethyl) diisopropylphosphoramidite in a standard solid-phase oligonucleotide

synthesizer.

Materials and Reagents:

Controlled Pore Glass (CPG) solid support with initial nucleoside attached.

Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite solution (e.g., 0.1 M in anhydrous

acetonitrile).

Activator solution (e.g., 0.45 M 5-(Ethylthio)-1H-tetrazole (ETT) in anhydrous acetonitrile).[9]

Capping Reagents: Cap A (e.g., acetic anhydride/lutidine/THF) and Cap B (e.g., N-

methylimidazole/THF).

Oxidizer: Iodine solution (e.g., 0.02 M I₂ in THF/Pyridine/Water).

Deblocking/Detritylation Agent: Dichloroacetic acid (DCA) or Trichloroacetic acid (TCA) in

dichloromethane.
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Anhydrous acetonitrile.

Procedure (One Cycle):

Step 1: Detritylation

The solid support is washed with anhydrous acetonitrile.

The detritylation agent is passed through the synthesis column to remove the 5'-

dimethoxytrityl (DMT) protecting group from the support-bound nucleoside.[9] This

exposes the free 5'-hydroxyl group.

The column is thoroughly washed with anhydrous acetonitrile to remove the acid and the

cleaved DMT cation.

Step 2: Coupling

The Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite solution and the activator

solution are simultaneously delivered to the synthesis column.[9]

The activator protonates the diisopropylamino group of the phosphoramidite, making it

highly reactive.[9]

The activated phosphorus atom reacts with the free 5'-hydroxyl group on the solid support,

forming a phosphite triester linkage.

The reaction is allowed to proceed for a specified time (e.g., 2-5 minutes).

Step 3: Capping

To prevent unreacted 5'-hydroxyl groups from participating in subsequent cycles, they are

permanently blocked.

The capping reagents (Cap A and Cap B) are delivered to the column to acetylate any free

5'-hydroxyls.

The column is washed with acetonitrile.
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Step 4: Oxidation

The newly formed phosphite triester is unstable and must be converted to a more stable

phosphate triester.

The iodine-based oxidizing solution is passed through the column, converting the P(III)

species to a P(V) species.[9]

The column is washed again with acetonitrile, completing one full cycle. The process is

then repeated for the next nucleotide addition.

Safety and Handling
Proper handling of Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite is essential due

to its potential hazards.

Hazard Information Details

Pictogram GHS07 (Exclamation Mark)[1][3]

Signal Word Warning[1][3]

Hazard Statements

H315: Causes skin irritation.[1][3]H319: Causes

serious eye irritation.[1][3]H335: May cause

respiratory irritation.[1][3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][3]P280:

Wear protective gloves/eye protection/face

protection.[1][3]P302+P352: IF ON SKIN: Wash

with plenty of water.[1][3]P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

Handling and Storage Recommendations:

Handling: Always handle in a well-ventilated area, such as a fume hood.[6] Wear suitable

personal protective equipment (PPE), including gloves and safety glasses.[6] Avoid contact
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with skin and eyes and prevent inhalation of vapors.[6][10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, typically

at 2-8°C.[1][6] Keep away from incompatible materials such as water, strong acids, and

oxidizing agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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